Cas no 1803982-27-5 (3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-acetonitrile)

3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-acetonitrile is a specialized heterocyclic compound featuring a pyridine core substituted with amino, cyano, and trifluoromethoxy functional groups, along with an acetonitrile side chain. This structure imparts unique reactivity and versatility, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the cyano and amino groups offer sites for further derivatization. Its electron-deficient pyridine ring facilitates nucleophilic substitution reactions, enabling precise modifications. The compound is particularly useful in the development of bioactive molecules, serving as a key intermediate for constructing complex scaffolds with potential applications in drug discovery and crop protection.
3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-acetonitrile structure
1803982-27-5 structure
Product Name:3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-acetonitrile
CAS No:1803982-27-5
MF:C9H5F3N4O
MW:242.157411336899
CID:4910881
Update Time:2025-06-07

3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-acetonitrile
    • Inchi: 1S/C9H5F3N4O/c10-9(11,12)17-7-3-5(4-14)8(15)6(16-7)1-2-13/h3H,1,15H2
    • InChI Key: VULZUESRGGCTLB-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC(C#N)=C(C(CC#N)=N1)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 365
  • XLogP3: 1.6
  • Topological Polar Surface Area: 95.7

3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A026003900-500mg
3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-acetonitrile
1803982-27-5 97%
500mg
$1,019.20 2022-04-02
Alichem
A026003900-1g
3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-acetonitrile
1803982-27-5 97%
1g
$1,780.80 2022-04-02

Additional information on 3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-acetonitrile

Recent Advances in the Study of 3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1803982-27-5)

The compound 3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1803982-27-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead compound in drug development.

Recent studies have highlighted the synthetic versatility of 3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-acetonitrile, which serves as a key intermediate in the preparation of various heterocyclic compounds. The presence of both amino and cyano functional groups, along with the trifluoromethoxy moiety, offers multiple sites for chemical modification, making it a valuable scaffold for medicinal chemistry. Researchers have successfully employed this compound in the synthesis of novel pyridine derivatives with enhanced pharmacological properties.

In terms of biological activity, preliminary investigations have demonstrated that 3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-acetonitrile exhibits promising inhibitory effects against certain kinase targets. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed potent activity against protein kinases involved in inflammatory pathways, suggesting potential applications in the treatment of autoimmune diseases. The trifluoromethoxy group, in particular, has been implicated in improving the compound's metabolic stability and membrane permeability.

Further research has explored the compound's potential in oncology. In vitro studies have revealed that specific analogs of 3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-acetonitrile can selectively inhibit cancer cell proliferation by targeting key signaling pathways. The compound's ability to modulate these pathways without significant cytotoxicity to normal cells makes it an attractive candidate for further development as an anticancer agent.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's mechanism of action. Molecular docking studies have provided insights into the structural requirements for optimal target binding, facilitating the design of more potent derivatives. These computational approaches, combined with experimental data, have accelerated the optimization of this chemical scaffold for therapeutic applications.

From a pharmaceutical development perspective, researchers have made progress in addressing the formulation challenges associated with 3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-acetonitrile. Novel delivery systems, including nanoparticle-based carriers, have been developed to improve the compound's bioavailability and tissue distribution. These technological advancements are crucial for translating the promising in vitro results into clinically effective therapies.

In conclusion, 3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1803982-27-5) represents a versatile and pharmacologically interesting compound with multiple potential therapeutic applications. The recent research highlights its value as a chemical building block and its promise as a lead compound in drug discovery. Further studies are warranted to fully explore its therapeutic potential and optimize its pharmacological properties for clinical development.

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